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Compound of Interest

Compound Name: 4-Ethylheptane

L Get Quote

Cat. No.: B1585254

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermophysical properties
of 4-Ethylheptane (CAS: 2216-32-2), a branched alkane with the molecular formula C9H20.[1]
[2][3][4][5] The data presented herein is crucial for professionals in research, science, and drug
development who require precise information for modeling, process design, and formulation. All
gquantitative data is summarized in structured tables for ease of comparison, and detailed
experimental protocols for key measurements are described.

Physicochemical Identifiers

Identifier

Value

Molecular Formula

C9H20

Molecular Weight

128.2551 g/mol [1][3]

CAS Registry Number

2216-32-2[1][3]

IUPAC Name 4-Ethylheptane[2]

InChi InChI=1S/C9H20/c1-4-7-9(6-3)8-5-2/h9H,4-
8H2,1-3H3[1][3]

InChlKey XMROPFQWHHUFFS-UHFFFAOYSA-N[1][3]

SMILES CCCC(CC)ccCl?]
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Quantitative Thermophysical Data

The following tables summarize the key thermophysical properties of 4-Ethylheptane. The

data is primarily sourced from the NIST/TRC Web Thermo Tables, which provides critically

evaluated data.[6]

Table 1: Density

Phase Temperature (K)

Density ( kg/m 3)

Liquid 180 - 594.7

Data available over this

range[6]

Gas (in equilibrium with Liquid)  477.355 - 594.7

Data available over this

range[6]

Table 2: Viscosity

Phase Temperature (K)

Viscosity (Pa-s)

Liquid (in equilibrium with Gas) 270 - 590

Data available over this

range[6]

Gas 420 - 890

Data available over this

range[6]

ble 3: T | Conductivi

Phase Temperature (K)

Thermal Conductivity
(WIim-K)

Liquid (in equilibrium with Gas) 200 - 530

Data available over this

range[6]

Gas 420 - 890

Data available over this

range[6]

Table 4: Heat Capacity
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Phase Temperature (K) Heat Capacity (J/mol-K)

- . Data available over this
Liquid (at saturation pressure) 250 - 580

range[6]
Ideal Gas (at constant Data available over this
200 - 1500
pressure) range[6]

Enthalpy of
Property Temperature (K) Pressure (kPa) Vaporization

(kd/mol)

An equation In(Pvp) =
Vapor Pressure 303.26 - 441.97 A+ B/T+CIn(T) + N/A
DT"2 is available[7]

Enthalpy of Data available over
o 255 -594.7 N/A )
Vaporization this range[6]

Table 6: Other Key Properties

Property Value Conditions
Normal Boiling Point 415.8 K (142.65 °C) At 101.325 kPa
Critical Temperature 594.7 K N/A[6]

Critical Pressure 2450.13 kPa N/A[6]

Critical Density 225 kg/m 3 N/A

Enthalpy of Formation (Liquid) -249.7 kJ/mol At 298.15 K
Enthalpy of Formation (Gas) -207.9 kJ/mol At 298.15 K

Wavelength: 434.05 nm to
Refractive Index (Liquid) Data available 667.82 nm, Temperature:
293.138 K to 385.926 K][6]
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Experimental Protocols

The determination of thermophysical properties of alkanes like 4-Ethylheptane involves a
variety of established experimental techniques. Below are detailed methodologies for key
experiments.

Density Measurement

A common and precise method for determining the density of liquids is the vibrating tube
densimeter.[8]

Methodology:

Calibration: The instrument is calibrated using two fluids of known density, typically dry air
and pure water.

o Sample Injection: The 4-Ethylheptane sample is injected into the vibrating U-shaped tube.

o Temperature Control: The temperature of the sample is precisely controlled using a
thermostatic bath.

o Measurement: The instrument measures the oscillation period of the tube, which is directly
related to the density of the fluid inside.

o Data Acquisition: Density values are recorded at various temperatures to establish the
density-temperature relationship.

Viscosity Measurement

The dynamic viscosity of liquids can be determined using various types of viscometers, such as
capillary, rotational, or falling ball viscometers.[9]

Methodology (Capillary Viscometer):
 Instrument Setup: A calibrated capillary viscometer is placed in a constant temperature bath.

o Sample Loading: A known volume of 4-Ethylheptane is introduced into the viscometer.
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o Flow Time Measurement: The time taken for the liquid to flow between two marked points
under gravity is measured.

o Calculation: The kinematic viscosity is calculated from the flow time and the viscometer
constant. The dynamic viscosity is then obtained by multiplying the kinematic viscosity by the
density of the liquid at the same temperature.

Thermal Conductivity Measurement

The transient hot-wire method is a widely used technique for measuring the thermal
conductivity of fluids.

Methodology:
o Apparatus: A thin platinum wire is submerged in the 4-Ethylheptane sample.
e Heating: A step voltage is applied to the wire, causing it to heat up.

o Temperature Rise Measurement: The temperature rise of the wire is measured over a short
period by recording its resistance change.

o Calculation: The thermal conductivity of the liquid is determined from the rate of temperature
increase of the wire.

Heat Capacity Measurement

Differential Scanning Calorimetry (DSC) is a primary method for determining the heat capacity
of liquids.

Methodology:

o Sample Preparation: A small, accurately weighed sample of 4-Ethylheptane is sealed in a
hermetic pan. An empty pan is used as a reference.

o Temperature Program: The sample and reference pans are subjected to a controlled
temperature program (heating at a constant rate).
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o Heat Flow Measurement: The DSC instrument measures the difference in heat flow required
to maintain the sample and reference at the same temperature.

o Calculation: The heat capacity is calculated from the differential heat flow, the sample mass,
and the heating rate.

Visualizations
Experimental Workflow for Thermophysical Property
Determination
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General Experimental Workflow for Thermophysical Property Determination
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Caption: General workflow for determining thermophysical properties.
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Logical Relationship of Key Thermophysical

Propertiesdot

I/l Relationships Density -> Viscosity _d [label="p =v * p ", color="#5F6368"]; Viscosity k ->
Viscosity _d [color="#5F6368"];

Density -> ThermalDiffusivity [label="a =k / (p * Cp) ", color="#5F6368"]; HeatCapacity ->
ThermalDiffusivity [color="#5F6368"]; ThermalConductivity -> ThermalDiffusivity
[color="#5F6368"];

VaporPressure -> EnthalpyVap [label="Clausius-Clapeyron\nEquation", dir=both,
color="#5F6368"]; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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